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Compound of Interest

Compound Name: Boc-L-lle-OH

Cat. No.: B558499

Introduction

N-a-(tert-Butoxycarbonyl)-L-isoleucine (Boc-L-lle-OH) is a pivotal amino acid derivative
extensively utilized in the fields of peptide synthesis, pharmaceutical research, and
biotechnology.[1] As a derivative of the essential amino acid L-isoleucine, it features a tert-
butyloxycarbonyl (Boc) protecting group on its a-amino function. This acid-labile protecting
group is fundamental to the Boc/Bzl strategy in solid-phase peptide synthesis (SPPS), allowing
for the stepwise and controlled assembly of peptide chains.[2][3] Its stability under various
coupling conditions and the ease of its removal make Boc-L-lle-OH an indispensable building
block for creating complex peptides, modifying proteins, and developing novel therapeutics.[1]
[3] This guide provides a comprehensive overview of its physicochemical properties, core
research applications, and detailed experimental protocols for scientists and drug development
professionals.

Physicochemical Properties of Boc-L-lle-OH

Boc-L-lle-OH is typically a white to off-white crystalline powder.[1][4][5] While the anhydrous
form can be an oll, it is often supplied as a more stable hemihydrate solid.[6] It exhibits
solubility in various organic solvents such as methanol, DMSO, and acetic acid, but is sparingly
soluble or insoluble in water.[4][5][7]
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Property Value References
CAS Number 13139-16-7 [11[41077
Molecular Formula C11H21INOA4 [11[415]
Molecular Weight 231.29 g/mol [511819]
White to off-white crystalline
Appearance [1][4][10]
powder
Melting Point 66-73 °C [1][5]
Purity >97% to 299% [1][11]
N Soluble in methanol; Insoluble
Solubility ) [51[7]
in water

[a]20/D +2.7° (c=2, acetic
Optical Rotation acid); [a]D20 +4+2° (c=2, [1][10]
MeOH)

» Room Temperature or 0-8°C,
Storage Conditions ) [1][5]]10]
sealed in dry, dark place

Core Applications in Research

The unique chemical properties of Boc-L-lle-OH make it a versatile tool in several research
domains.

o Peptide Synthesis: Its primary role is as a building block in Boc-based solid-phase peptide
synthesis (SPPS).[1][4] The Boc group provides robust protection of the N-terminal amine
during the coupling of subsequent amino acids and can be cleanly removed with mild acids
like trifluoroacetic acid (TFA).[3][12]

o Medicinal Chemistry and Drug Discovery: Boc-L-lle-OH is integral to the synthesis of
therapeutic peptides and peptidomimetics, which are explored as treatments for various
diseases.[1][13] It is also used to create specific enzyme inhibitors and to modify existing
drug molecules to improve their pharmacological properties, such as stability and
bioavailability.[1][3][14]
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» Biotechnology: In biotechnology, the compound is used to modify proteins, which can
enhance their stability, activity, and overall function for the development of
biopharmaceuticals.[1][10]

» Targeted Protein Degradation (TPD): In a novel application, a derivative tag, Boc3Arg, has
been shown to induce targeted protein degradation. This strategy localizes a target protein
directly to the 20S proteasome for degradation in a ubiquitin-independent manner, offering a
new modality for therapeutic intervention distinct from traditional PROTACSs.[15][16]

» Analytical Chemistry: It serves as a standard in analytical methods for the quantification of
amino acids in various biological samples, aiding in metabolic research.[1][10]

Key Experimental Protocols and Methodologies
Synthesis of Boc-L-lle-OH

The standard laboratory synthesis involves the reaction of L-isoleucine with Di-tert-butyl
dicarbonate (Boc20).

Methodology:

» Dissolve L-Isoleucine in a mixture of dioxane and water.

e Adjust the pH to 10 with a 1 M NaOH solution.

o Slowly add Di-tert-butyl dicarbonate (Boc20) dissolved in dioxane to the reaction mixture.
» Stir the mixture at ambient temperature for approximately 24 hours.

o Perform a phase separation by adding ether. The aqueous phase contains the product.

» Acidify the aqueous phase to pH 2 using 1 M HCI.

o Extract the product, Boc-L-lle-OH, from the acidified aqueous phase using ethyl acetate.

e Wash the combined organic phases with saturated brine and dry over anhydrous sodium
sulfate.

* Remove the solvent under reduced pressure to yield the final product.[5]
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Reactants
Boc20 in Dioxane Dioxane/Water + NaOH

Prog¢ess

Reaction at RT, 24h

Acidification (pH 2)

Extraction with Ethyl Acetate

Boc-L-lle-OH
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Start Cycle
(Resin-Bound Peptide)

1. Boc Deprotection
(50% TFA in DCM)

2. Washing
(DCM, IPA)

3. Neutralization
(DIPEA in DCM)

4. Coupling
(Add Activated Boc-L-lle-OH)

5. Kaiser Test

6. Final Washing

(DMF, DCM) Repeat Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. benchchem.com [benchchem.com]

3. aapep.bocsci.com [aapep.bocsci.com]

4. Page loading... [wap.guidechem.com]

5. BOC-L-Isoleucine | 13139-16-7 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b558499?utm_src=pdf-body-img
https://www.benchchem.com/product/b558499?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/11603
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Bzl_Ile_OMe_HCl_and_Boc_Ile_OMe_in_Peptide_Synthesis.pdf
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html?page=4
https://wap.guidechem.com/encyclopedia/boc-l-isoleucine-dic17244.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4690221.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

6. peptide.com [peptide.com]
7. echemi.com [echemi.com]

8. tert-Butoxycarbonyl-L-isoleucine | C11H21NO4 | CID 2724762 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. Boc-lle-OH =97% | Sigma-Aldrich [sigmaaldrich.com]
10. chemimpex.com [chemimpex.com]

11. file.medchemexpress.com [file.medchemexpress.com]
12. chemistry.du.ac.in [chemistry.du.ac.in]

13. nbinno.com [nbinno.com]

14. nbinno.com [nbinno.com]

15. Boc3Arg-linked ligands induce degradation by localizing target proteins to the 20S
proteasome - PMC [pmc.ncbi.nim.nih.gov]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Boc-L-lle-OH in
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558499+#key-features-of-boc-I-ile-oh-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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